Cas no 2172619-79-1 (4-(3-Chloro-2-methylprop-2-en-1-yl)thiane-4-carbaldehyde)

• Product Name: 4-(3-Chloro-2-methylprop-2-en-1-yl)thiane-4-carbaldehyde
• CAS No: 2172619-79-1
• MF: C₁₀H₁₅ClOS
• MW: 218.743500947952
• CID: 5569096
• PubChem ID: 165595289
• Update Time: 2025-10-29

4-(3-Chloro-2-methylprop-2-en-1-yl)thiane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2172619-79-1
• EN300-1619657
• 4-(3-chloro-2-methylprop-2-en-1-yl)thiane-4-carbaldehyde
• 4-(3-Chloro-2-methylprop-2-en-1-yl)thiane-4-carbaldehyde

• Inchi： 1S/C10H15ClOS/c1-9(7-11)6-10(8-12)2-4-13-5-3-10/h7-8H,2-6H2,1H3/b9-7+
• InChI Key： OAFWKRKAMKWTLK-VQHVLOKHSA-N
• SMILES： Cl/C=C(\C)/CC1(C=O)CCSCC1

Computed Properties

• Exact Mass: 218.0532140g/mol
• Monoisotopic Mass: 218.0532140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-(3-Chloro-2-methylprop-2-en-1-yl)thiane-4-carbaldehyde

4-(3-Chloro-2-methylprop-2-en-1-yl)thiane-4-carbaldehyde: A Comprehensive Overview

4-(3-Chloro-2-methylprop-2-en-1-yl)thiane-4-carbaldehyde, also known by its CAS number 2172619-79-1, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a thiane ring system with an aldehyde functional group and a chlorinated alkene substituent. The molecule's structure is particularly notable for its ability to participate in a wide range of chemical reactions, making it a valuable tool in both academic research and industrial applications.

The core of this compound lies in its thiane ring, which is a sulfur-containing analog of cyclohexane. The thiane ring in this compound is substituted at the 4-position with an aldehyde group and at the 3-position with a chlorinated alkene group. This substitution pattern not only imparts unique electronic properties to the molecule but also facilitates its participation in various types of chemical transformations. Recent studies have highlighted the potential of this compound as a versatile building block in organic synthesis, particularly in the construction of complex molecular architectures.

One of the most intriguing aspects of 4-(3-Chloro-2-methylprop-2-en-1-yl)thiane-4-carbaldehyde is its reactivity under different reaction conditions. For instance, the aldehyde group can undergo nucleophilic addition reactions, while the chlorinated alkene group can participate in elimination or substitution reactions. These dual reactivity sites make the compound highly versatile in synthetic chemistry. Researchers have demonstrated that this compound can be used as a precursor for the synthesis of biologically active molecules, such as antibiotics and antiviral agents.

In addition to its role in organic synthesis, this compound has also found applications in materials science. The sulfur atom in the thiane ring contributes to the molecule's thermal stability and mechanical properties, making it suitable for use in polymer formulations. Recent advancements in polymer chemistry have explored the use of this compound as a monomer for producing high-performance polymers with tailored properties. These polymers exhibit excellent resistance to environmental factors such as UV radiation and oxidative degradation, making them ideal for use in advanced materials applications.

The synthesis of 4-(3-Chloro-2-methylprop-2-en-1-yl)thiane-4-carbaldehyde involves a multi-step process that combines principles from both organic and organometallic chemistry. Key steps include the formation of the thiane ring through sulfur-mediated cyclization reactions and the subsequent functionalization of the ring with aldehyde and chlorinated alkene groups. Researchers have developed efficient synthetic routes that minimize waste and maximize yield, aligning with current trends toward sustainable chemical synthesis.

From an environmental standpoint, this compound has been studied for its potential role in green chemistry initiatives. Its ability to participate in catalytic reactions under mild conditions reduces the need for harsh reaction conditions, thereby lowering energy consumption and minimizing environmental impact. Recent studies have also explored the use of this compound in bio-based chemical processes, where it serves as a renewable alternative to traditional petrochemical-based compounds.

In conclusion, 4-(3-Chloro-2-methylprop-2-en-1-y)l)thiane-4-carbaldehyde stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, reactivity, and compatibility with modern synthetic methods make it an indispensable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in shaping the future of chemistry and materials science.